Cas no 477485-26-0 (N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide)

• Product Name: N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide
• CAS No: 477485-26-0
• MF: C₁₆H₁₀ClN₃OS₂
• MW: 359.853099346161
• CID: 849018
• Update Time: 2025-07-09

N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-(6-chloro-3-methyl-2(3H)-benzothiazolylidene)-
• (Z)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzo[d]thiazole-2-carboxamide
• Oprea1_823826
• IFLab1_003547
• HMS1422B05
• IDI1_009654
• N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C16H10ClN3OS2/c1-20-11-7-6-9(17)8-13(11)23-16(20)19-14(21)15-18-10-4-2-3-5-12(10)22-15/h2-8H,1H3/b19-16-
• InChI Key： IUVJZJROSOOLTQ-MNDPQUGUSA-N
• SMILES： ClC1C=CC2=C(C=1)S/C(=N\C(C1=NC3C=CC=CC=3S1)=O)/N2C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 518
• Topological Polar Surface Area: 99.1

Additional information on N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide

N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 477485-26-0, known as N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide, is a highly specialized organic compound that has garnered significant attention in the fields of material science and pharmaceutical research. This compound belongs to the class of benzothiazole derivatives, which are widely studied for their unique chemical properties and potential applications in various industries.

Benzothiazole derivatives have been extensively researched due to their ability to act as stabilizers in polymers and as fluorescent materials in optoelectronic devices. The presence of a chlorine substituent at the 6-position and a methyl group at the 3-position in this compound introduces unique electronic properties that enhance its stability and reactivity. Recent studies have demonstrated that such modifications can significantly improve the thermal stability of polymers, making this compound a promising candidate for high-performance materials.

One of the most intriguing aspects of N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide is its potential application in drug development. The benzothiazole core is known for its ability to interact with biological molecules, making it a valuable scaffold for designing bioactive compounds. Researchers have explored its role as a covalent inhibitor in enzyme-catalyzed reactions, where it has shown remarkable selectivity and potency.

In addition to its pharmacological applications, this compound has also been investigated for its role in optoelectronic materials. The conjugated system within the benzothiazole framework allows for efficient charge transport properties, which are essential for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent advancements in synthetic methodologies have enabled the precise control of the compound's structure, further enhancing its performance in these applications.

The synthesis of N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-yli...